Cas no 6464-98-8 (methyl (3-aminophenyl)carbamate)

methyl (3-aminophenyl)carbamate structure
6464-98-8 structure
Product Name:methyl (3-aminophenyl)carbamate
CAS No:6464-98-8
MF:C8H10N2O2
MW:166.177201747894
CID:420574
PubChem ID:12877207
Update Time:2025-04-19

methyl (3-aminophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (3-aminophenyl)-, methyl ester
    • methyl (3-aminophenyl)carbamate(SALTDATA: HCl)
    • methyl 3-aminophenylcarbamate
    • methyl N-(3-aminophenyl)carbamate
    • 3-(methoxycarbonylamino)-aniline
    • DTXSID10512149
    • AKOS000204375
    • methyl (3-aminophenyl)carbamate
    • CS-0249766
    • Z319610162
    • SCHEMBL6312032
    • (3-Amino-phenyl)-carbamic acid methyl ester
    • EN300-45132
    • 3-(Methoxycarbonylamino)aniline
    • ACQVQJHUIZBTTB-UHFFFAOYSA-N
    • 6464-98-8
    • methyl(3-aminophenyl)carbamate
    • BB 0243365
    • FT-0725260
    • DA-32730
    • G29228
    • MDL: MFCD11128934
    • Inchi: 1S/C8H10N2O2/c1-12-8(11)10-7-4-2-3-6(9)5-7/h2-5H,9H2,1H3,(H,10,11)
    • InChI Key: ACQVQJHUIZBTTB-UHFFFAOYSA-N
    • SMILES: O(C)C(NC1C=CC=C(C=1)N)=O

Computed Properties

  • Exact Mass: 166.0743
  • Monoisotopic Mass: 166.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 64.35

methyl (3-aminophenyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M288450-100mg
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$ 50.00 2022-06-04
TRC
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$ 135.00 2022-06-04
TRC
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$ 230.00 2022-06-04
Enamine
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$46.0 2025-03-21
Enamine
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$93.0 2025-03-21
Enamine
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